Cas no 19219-51-3 (Benzoic acid,3-(2,4-dinitrophenoxy)-)

• Product Name: Benzoic acid,3-(2,4-dinitrophenoxy)-
• CAS No: 19219-51-3
• MF: C₁₃H₈N₂O₇
• MW: 304.21182346344
• CID: 207194
• PubChem ID: 245944
• Update Time: 2025-04-19

Benzoic acid,3-(2,4-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(2,4-dinitrophenoxy)-
• 3-(2,4-dinitrophenoxy)benzoic acid
• AC1L6H02
• AC1Q20X9
• AR-1E6051
• CTK4E0931
• NCIOpen2_007923
• NSC58418
• NSC-58418
• Oprea1_735500
• 19219-51-3
• DTXSID80288985

• Inchi： 1S/C13H8N2O7/c16-13(17)8-2-1-3-10(6-8)22-12-5-4-9(14(18)19)7-11(12)15(20)21/h1-7H,(H,16,17)
• InChI Key： CEDNTPHUESTPLE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.03314
• Monoisotopic Mass: 304.03315060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 132.81
• LogP: 4.03990